(S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid

• IUPAC Name: (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid
• InChI: InChI=1S/C11H19NO4/c1-6-7-11(5,8(13)14)12-9(15)16-10(2,3)4/h6H,1,7H2,2-5H3,(H,12,15)(H,13,14)/t11-/m0/s1
• InChI Key: XVMAKOPYGXUPPU-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(CC=C)C(=O)O
• Isomeric SMILES: C[C@](CC=C)(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• CAS No.: 136707-27-2

Description

(S)-2-((tert-Butoxycarbonyl)amino)-2-methylpent-4-enoic acid (CAS No. 136707-27-2) is a chiral amino acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group and a pent-4-enoic acid backbone with a methyl substituent at the α-carbon. Its molecular formula is C₁₁H₁₉NO₄, with a molecular weight of 229.27 g/mol . The compound is typically provided as a research-grade solution (e.g., 10 mM in 25 µL aliquots) and requires storage at 2–8°C under nitrogen to prevent degradation . It serves as a critical intermediate in organic synthesis, particularly in peptide chemistry and enzyme inhibitor design, due to its stereochemical rigidity and Boc-protected amine, which facilitates selective deprotection during multi-step reactions .

Mechanism of Action

Target of Action

Boc-alpha-allyl-L-alanine, also known as (S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid or BOC-ALPHA-ALLYL-L-ALA, is a specialty product used in proteomics researchIt’s known that it’s a derivative of naturally occurring l-alanine, which plays a role in protein synthesis and other metabolic processes.

Pharmacokinetics

It’s known that the compound has a molecular weight of 22928, which may influence its absorption and distribution. It’s recommended to store the compound at room temperature or at -20 °C, suggesting that it may have specific stability requirements that could impact its bioavailability.

Action Environment

The action of Boc-alpha-allyl-L-alanine may be influenced by various environmental factors. For instance, its stability may be affected by temperature, as suggested by the recommended storage conditions. Other factors, such as pH and the presence of other compounds, may also influence its action, efficacy, and stability.

Comparison with Similar Compounds

Key Observations :

• Steric and Electronic Effects: The methyl group at the α-carbon in the target compound enhances steric hindrance compared to the non-methylated analog (CAS 90600-20-7, M.W. 215.25) . This influences conformational flexibility and reactivity in coupling reactions.
• Aromatic vs.
• Stereochemical Variants: The (2R,3S)-isomer (CAS 55780-90-0) demonstrates how stereochemistry at non-α positions affects solubility and crystallization behavior .